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Compound of Interest

Compound Name: lomeprol

Cat. No.: B026738

For Immediate Release

lomeprol, a non-ionic, low-osmolar contrast agent, is a critical tool in neuroimaging, enhancing
the visualization of vascular structures and lesions in the brain. This document provides
detailed application notes and protocols for the use of lomeprol in various neuroimaging
techniques, intended for researchers, scientists, and drug development professionals.

Physicochemical Properties and Pharmacokinetics

lomeprol is a tri-iodinated, water-soluble contrast medium with favorable osmolality and
viscosity, contributing to its safety profile.[1] It is available in various iodine concentrations,
typically ranging from 300 to 400 mgl/mL, allowing for flexibility in different imaging protocols.
Following intravenous administration, lomeprol is distributed in the extracellular fluid and is
primarily excreted unchanged by the kidneys.[1]
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Property Value Reference

lodine Concentration 300, 350, 400 mgl/mL [1]

Osmolality @ 37°C (mOsm/kg 426 (300 mgl/mL), 521 (350
H20) mgl/mL), 625 (400 mgl/mL)

4.5 (300 mgl/mL), 7.5 (350

Viscosity @ 37°C (mPa-s)
mgl/mL), 11.8 (400 mgl/mL)

Half-life Approximately 2 hours

Protein Binding Negligible [1]

Applications in Neuroimaging

lomeprol is widely used in several key neuroimaging techniques to enhance diagnostic
accuracy.

Contrast-Enhanced Computed Tomography (CECT) of
the Brain

CECT with lomeprol is instrumental in the detection and characterization of brain tumors,
infections, and other pathologies that disrupt the blood-brain barrier (BBB).

Experimental Protocol: CECT for Brain Tumor Evaluation

o Patient Preparation: Ensure the patient is well-hydrated. Obtain informed consent and
screen for contraindications such as prior allergic reactions to contrast media or severe renal
impairment.

» Non-Contrast CT: Perform an initial non-contrast CT scan of the head to establish a baseline.
e lomeprol Administration:
o Concentration: lomeprol 350 mgl/mL or 400 mgl/mL.

o Dosage: 1.0 - 1.5 mL/kg body weight.
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o Injection Rate: 2 - 3 mL/sec via a power injector.
e Scanning:

o Scan Delay: Initiate scanning 60-90 seconds after the start of injection to capture the
phase of maximum parenchymal enhancement.

o Acquisition: Acquire helical scans with 1.25 mm slice thickness.

» Image Reconstruction: Reconstruct images with both standard and bone algorithms.

CT Angiography (CTA) of Cerebral Arteries

CTA is a primary tool for visualizing the cerebral vasculature to detect aneurysms, stenosis,
and other vascular abnormalities. The high iodine concentration of lomeprol provides excellent
opacification of the arteries.

Experimental Protocol: Cerebral CTA

o Patient Preparation: Similar to CECT. An 18-20 gauge intravenous cannula is recommended
for the high injection rate.

¢ lomeprol Administration:
o Concentration: lomeprol 400 mgl/mL is preferred for optimal vessel opacification.
o Volume: 70 - 100 mL.
o Injection Rate: 4 - 5 mL/sec, followed by a 30-40 mL saline flush at the same rate.
e Scanning:

o Bolus Tracking: Use a bolus tracking technique with the region of interest (ROI) placed in
the aortic arch or carotid artery.

o Scan Trigger: Initiate the scan when the enhancement in the ROI reaches a predefined
threshold (e.g., 100-150 Hounsfield Units).

o Scan Volume: From the aortic arch to the vertex.
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e Image Reconstruction: Reconstruct with thin slices (0.625 mm) and use Maximum Intensity
Projection (MIP) and 3D volume rendering for visualization.

CT Perfusion (CTP) for Acute Ischemic Stroke

CTP is crucial in the emergency setting to assess cerebral hemodynamics in patients with
acute ischemic stroke, helping to differentiate the infarct core from the salvageable penumbra.

Experimental Protocol: CTP in Acute Stroke
» Patient Preparation: Rapid assessment for contraindications is critical.
¢ lomeprol Administration:
o Concentration: lomeprol 400 mgl/mL.
o Volume: 40 - 50 mL.
o Injection Rate: 5 - 7 mL/sec, followed by a 30-40 mL saline flush.
e Scanning:

o Acquisition Mode: Cine (dynamic) scanning over a selected brain region (typically 4-8 cm
coverage) for 45-60 seconds.

o Scan Initiation: Start scanning 5-7 seconds after the start of contrast injection.

o Data Processing: Post-processing software is used to generate perfusion maps of Cerebral
Blood Flow (CBF), Cerebral Blood Volume (CBV), Mean Transit Time (MTT), and Time to
Peak (TTP).

Quantitative Data: Brain Tissue Enhancement

A study comparing different iodine concentrations for first-pass CT perfusion demonstrated
significantly higher peak enhancement with lomeprol 400 mg/mL.
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lomeprol 400 mg/mL Peak Enhancement

Tissue Type

yp (HU)
Gray Matter 1231041
White Matter 5.05+0.20

Data from a study comparing different contrast agent concentrations.[2]

Preclinical Neuroimaging Research

lomeprol is also valuable in preclinical research using animal models of neurological diseases.

Application in a Rodent Model of Glioblastoma

Contrast-enhanced micro-CT with lomeprol can be used to assess tumor volume and

vascularity in rodent models of glioblastoma.

Experimental Protocol: Micro-CT in a Rat Glioma Model

Animal Preparation: Anesthetize the animal and maintain body temperature. Place a catheter
in the tail vein.

Non-Contrast Scan: Acquire a baseline micro-CT scan of the brain.
lomeprol Administration:

o Concentration: lomeprol 300 or 350 mgl/mL.

o Dosage: 0.5 mL administered intravenously.

Dynamic Scanning: Acquire a series of scans over 5-10 minutes to observe the
enhancement pattern within the tumor.

Image Analysis: Analyze images to determine tumor volume and quantify enhancement
parameters.

Safety and Tolerability
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lomeprol is generally well-tolerated. Adverse events are typically mild and transient, with the
most common being sensations of heat and mild pain at the injection site. As with all iodinated
contrast media, there is a risk of hypersensitivity reactions and contrast-induced nephropathy,
particularly in patients with pre-existing renal impairment.

Visualizing Workflows and Pathways

DOT Language Diagrams
The following diagrams, generated using Graphviz (DOT language), illustrate a typical clinical

workflow for CT perfusion and a simplified representation of the interaction of lomeprol with

the vascular endothelium.
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Figure 1: Clinical Workflow for CT Perfusion in Acute Stroke.
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Figure 2: lomeprol's Interaction with Vascular Endothelium.

Disclaimer: These protocols are intended as a general guide. Specific parameters may need to
be adjusted based on the imaging equipment, institutional protocols, and individual patient
factors. Always refer to the manufacturer's prescribing information for complete details on
lomeprol administration and safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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